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Compound of Interest

Compound Name: cinchonain lla

Cat. No.: B12379990

For researchers, scientists, and drug development professionals seeking to procure
cinchonain lla for investigational purposes, a variety of reputable chemical suppliers offer this
compound. This guide provides a detailed overview of available suppliers, along with
application notes and experimental protocols to facilitate its use in a laboratory setting.

Reputable Suppliers of Cinchonain lla

Cinchonain lla (CAS No. 85081-23-8) is available from several chemical suppliers that cater to
the research community. When purchasing, it is crucial to consider the purity, quantity, and the
supplier's certifications. Below is a summary of some key suppliers:
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) ] Unit Sizes

Supplier Product Number Purity .

Available
Alfa Chemistry AC374631 Not Specified Contact for details
Ambeed, Inc. A283746 Not Specified Contact for details
BOC Sciences BN266990 Not Specified Contact for details
TargetMol T6589 Not Specified Contact for details

. . 5 mg, 10 mg, 25 mg,

Biosynth KDA08123 Not Specified

50 mg
Parchem 266990 Not Specified Contact for details

5 mg, 10 mg, 25 mg,
MedChemExpress HY-N2457 >98%

50 mg, 100 mg

Note: Purity levels and available unit sizes are subject to change. It is recommended to visit the
supplier's website for the most current information.

Application Notes: Antioxidant and Anti-
inflammatory Properties

Cinchonain lla is a naturally occurring flavonoid with demonstrated antioxidant and potential
anti-inflammatory activities, making it a compound of interest for various research applications.

Antioxidant Activity: Cinchonain lla has been shown to be a potent antioxidant agent.[1] This
activity is often assessed through its ability to scavenge free radicals, such as 2,2-diphenyl-1-
picrylhydrazyl (DPPH).

Anti-inflammatory Activity: Preliminary research suggests that cinchonain lla may possess
anti-inflammatory properties. These effects are typically investigated in cellular models, such as
RAW 264.7 macrophage cells, by measuring the inhibition of inflammatory mediators like nitric
oxide (NO) and pro-inflammatory cytokines.

Experimental Protocols

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b12379990?utm_src=pdf-body
https://www.benchchem.com/product/b12379990?utm_src=pdf-body
https://www.medchemexpress.com/cinchonain-iia.html
https://www.benchchem.com/product/b12379990?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12379990?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Below are detailed protocols for assessing the antioxidant and anti-inflammatory activities of
cinchonain lla.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical
Scavenging Assay

This protocol outlines the procedure for determining the free radical scavenging capacity of
cinchonain lla.

Materials:

Cinchonain lla

DPPH (2,2-diphenyl-1-picrylhydrazyl)

Methanol (or Ethanol)

96-well microplate

Microplate reader
Procedure:

e Preparation of DPPH solution: Prepare a 0.1 mM solution of DPPH in methanol. The solution
should have a deep purple color.

» Preparation of Cinchonain lla solutions: Prepare a stock solution of cinchonain lla in
methanol. From the stock solution, prepare a series of dilutions to obtain a range of
concentrations to be tested.

e Assay:
o In a 96-well microplate, add 100 pL of the DPPH solution to each well.
o Add 100 pL of the different concentrations of cinchonain lla solutions to the wells.

o For the control, add 100 pL of methanol instead of the cinchonain lla solution.
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o For the blank, add 200 pL of methanol.

 Incubation: Incubate the microplate in the dark at room temperature for 30 minutes.
» Measurement: Measure the absorbance of each well at 517 nm using a microplate reader.

» Calculation of Scavenging Activity: The percentage of DPPH radical scavenging activity is
calculated using the following formula:

Where:
o A_control is the absorbance of the control (DPPH solution without the sample).

o A _sample is the absorbance of the DPPH solution with the cinchonain lla sample.

Nitric Oxide (NO) Inhibition Assay in LPS-Stimulated
RAW 264.7 Macrophages

This protocol describes how to measure the inhibitory effect of cinchonain lla on nitric oxide
production in lipopolysaccharide (LPS)-stimulated RAW 264.7 cells.

Materials:

Cinchonain lla

 RAW 264.7 macrophage cells

e Dulbecco's Modified Eagle Medium (DMEM)
o Fetal Bovine Serum (FBS)

e Penicillin-Streptomycin
 Lipopolysaccharide (LPS) from E. coli

o Griess Reagent (1% sulfanilamide in 5% phosphoric acid and 0.1% N-(1-
naphthyl)ethylenediamine dihydrochloride)

o 96-well cell culture plate
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e Cellincubator (37°C, 5% CO2)
e Microplate reader
Procedure:

o Cell Culture: Culture RAW 264.7 cells in DMEM supplemented with 10% FBS and 1%
penicillin-streptomycin in a humidified incubator at 37°C with 5% CO2.

o Cell Seeding: Seed the RAW 264.7 cells in a 96-well plate at a density of 5 x 10”4 cells/well
and allow them to adhere for 24 hours.

e Treatment:

o Remove the medium and replace it with fresh medium containing various concentrations
of cinchonain lla.

o Incubate for 1 hour.
o Stimulate the cells with LPS (1 pg/mL) and incubate for another 24 hours.

o Include a control group (cells with LPS but no cinchonain lla) and a blank group (cells
without LPS or cinchonain lla).

« Nitrite Measurement:
o After incubation, collect 50 pL of the cell culture supernatant from each well.
o Add 50 pL of Griess Reagent to each supernatant sample.
o Incubate at room temperature for 10 minutes.

o Measurement: Measure the absorbance at 540 nm using a microplate reader.

» Calculation of NO Inhibition: The concentration of nitrite is determined using a standard
curve prepared with sodium nitrite. The percentage of NO inhibition is calculated as:

Signaling Pathway and Experimental Workflow
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The diagrams below illustrate a potential signaling pathway influenced by cinchonain lla and a
typical experimental workflow for its investigation.
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Click to download full resolution via product page

Caption: Potential inhibition of the NF-kB signaling pathway by Cinchonain lla.
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Caption: Experimental workflow for assessing the anti-inflammatory effects of Cinchonain lla.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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